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Get Quote

Chemical Properties & Handling Guidelines

This section summarizes the core physical and chemical data for VE-821, which is critical for proper storage

and experimental preparation.

Table 1: Basic Chemical Data and Solubility of VE-821 [1] [2] [3]

Property Specification

CAS Number 1232410-49-9

Molecular Formula C₁₈H₁₆N₄O₃S

Molecular Weight 368.41 g/mol

Purity ≥98% [2] [4]

Appearance Light green to green solid [4]

Table 2: Storage, Stability, and Solubility [1] [3] [4]
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Aspect Condition

Recommended Storage Store as a solid powder at -20°C. [1] [3] [4]

Powder Stability Stable for 3 years at -20°C; 2 years at 4°C. [3]

Solution Stability In DMSO: 6 months at -80°C; 1 month at -20°C. [3] [4]

Solubility in DMSO 74 mg/mL (200.86 mM) [1] or 100 mM [2].

Solubility in Water Insoluble [1] [4].

Solubility in Ethanol Insoluble [1].

Frequently Asked Questions (FAQs)

Q1: What is the primary biological target of VE-821? VE-821 is a potent, selective, and ATP-

competitive inhibitor of the Ataxia telangiectasia and Rad3-related (ATR) kinase. It has a Ki of 13

nM and an IC50 of 26 nM in cell-free assays. It shows excellent selectivity for ATR over related PIKK

family kinases like ATM, DNA-PK, and mTOR [1] [2] [4].

Q2: How should I prepare and store a stock solution of VE-821?

Preparation: Dissolve VE-821 powder in high-quality, freshly opened DMSO to a concentration
of 10-100 mM.

Aliquoting: Once dissolved, aliquot the stock solution into smaller, single-use vials to minimize
freeze-thaw cycles and exposure to moisture.

Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month [3] [4].

Q3: Is VE-821 hazardous? According to its Safety Data Sheet (SDS), VE-821 is not classified as a

hazardous substance. However, as with all research chemicals, it should not be used for human or

veterinary therapy. Standard laboratory safety practices are advised, including avoiding inhalation, skin

contact, and the formation of dust and aerosols [3].

Experimental Protocols from Literature
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Here are detailed methodologies for two key applications of VE-821: radiosensitization and

chemosensitization.

Protocol 1: Radiosensitization of Pancreatic Cancer Cells [5]

This protocol outlines the use of VE-821 to increase the sensitivity of cancer cells to radiation.

Cell Lines: PSN-1, MiaPaCa-2, PANC-1 (all p53 mutant).
Inhibitor Preparation: Prepare a 1 mM stock of VE-821 in DMSO. Use a working concentration of 1
μM.
Procedure:

Plate cells and allow them to adhere overnight.
Pre-incubation: Add VE-821 to the culture media to a final concentration of 1 μM, 1 hour prior

to irradiation.
Irradiation: Expose cells to the desired dose of gamma radiation (e.g., 6 Gy).

Post-incubation: Maintain cells in the VE-821-containing media for up to 72 hours post-
irradiation for maximum effect.

Key Readouts:
Clonogenic Assay: Measure cell survival and radiosensitization.

Western Blot: Confirm inhibition of ATR signaling by assessing reduced phosphorylation of
Chk1 at Ser345.

Immunofluorescence: Monitor DNA damage repair by observing persistence of γH2AX and
53BP1 foci.

Protocol 2: Sensitizing Gastric Cancer Cells to Cisplatin [6]

This protocol describes using VE-821 to overcome cisplatin resistance in gastric cancer.

Cell Lines: MKN-45 and AGS gastric cancer cells.
Inhibitor Treatment: Treat cells with VE-821 (typical concentration range 5-20 μM, requires

optimization).
Co-treatment: Combine VE-821 with a range of cisplatin concentrations.

Assays:
Cell Viability: Use CCK-8 assay after 24-48 hours of treatment.

Apoptosis: Use flow cytometry with Annexin V/PI staining.
Mechanistic Validation: Perform western blotting to show that VE-821 downregulates

cisplatin-induced phosphorylation of the ATR-Chk1 pathway and enhances levels of γH2AX.

Mechanism of Action: ATR Signaling Pathway
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The following diagram illustrates how VE-821 inhibits the ATR-mediated DNA damage response, leading to

the sensitization of cancer cells to DNA-damaging agents like radiation and chemotherapy.

VE-821 Inhibits ATR Signaling, Blocking DNA Damage Repair

Replication Stress / DNA Damage
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DNA Repair & Survival

VE-821 Inhibitor
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Click to download full resolution via product page

Troubleshooting Common Issues

Precipitate Formation in Stock Solution: VE-821 has limited solubility in aqueous solutions. If

precipitate forms in your stock, ensure it is prepared in 100% DMSO and not subjected to repeated
warming and cooling. Warm the vial gently at room temperature and vortex thoroughly before use. If

precipitate persists, consider making a fresh stock solution.
Lack of Effect in Experiment:

Verify Inhibitor Activity: Confirm that your batch of VE-821 is effectively inhibiting its target by
performing a western blot for phospho-Chk1 (Ser345) in your cell line after inducing DNA

damage (e.g., with radiation or gemcitabine) [5].
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Check Concentration: The effective concentration can vary between cell lines. Conduct a

dose-response curve to find the optimal sensitizing concentration with minimal single-agent
toxicity (often starts at 1 μM) [5].

Optimize Timing: The sensitizing effect is strongest with pre-incubation before the DNA-
damaging agent and continuous exposure afterward [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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